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Compound of Interest

Compound Name: Doramectin aglycone

Cat. No.: B3006763

For Immediate Implementation by Researchers, Scientists, and Drug Development
Professionals

This document provides essential safety and logistical guidance for the proper disposal of
Doramectin aglycone, a non-hazardous but environmentally potent pharmaceutical
compound. Adherence to these procedures is critical to ensure laboratory safety, environmental

protection, and regulatory compliance.

Doramectin aglycone, while not classified as a hazardous substance under the Globally
Harmonized System (GHS), exhibits significant ecotoxicity, particularly towards aquatic life.[1]
[2] Therefore, standard disposal protocols for non-hazardous chemical waste must be
augmented with additional precautions to mitigate environmental release.

Quantitative Ecotoxicity Data

The following table summarizes the acute toxicity of Doramectin to various aquatic organisms,
underscoring the need for responsible disposal.
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Organism Test Type Result Exposure Time Guideline
Daphnia magna OECD Test
EC50 0.1 ug/L 48 hours o
(Water flea) Guideline 202
Oncorhynchus
) ) OECD Test
mykiss (Rainbow  LC50 5.1 pg/L 96 hours o
Guideline 203
trout)
Lepomis
] OECD Test
macrochirus LC50 11 pg/L 96 hours o
Guideline 203

(Bluegill sunfish)

Data sourced from Doramectin Formulation Safety Data Sheet.[3]

Disposal Protocol for Doramectin Aglycone Waste

Given the absence of a specific, validated chemical inactivation protocol for laboratory-scale
Doramectin aglycone waste, the primary recommended disposal method is incineration by a
licensed waste management facility. This ensures the complete destruction of the active
pharmaceutical ingredient.

Step-by-Step Disposal Procedure:
e Segregation:

o Isolate all waste containing Doramectin aglycone from the general laboratory and
hazardous waste streams. This includes:

Unused or expired pure compound.

Contaminated labware (e.g., vials, pipette tips, gloves, bench paper).

Solutions containing Doramectin aglycone.

Rinsate from cleaning contaminated glassware (triple-rinse method recommended).

e Containerization:
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[e]

Use a dedicated, leak-proof, and clearly labeled waste container.

o

For solid waste, a securely sealed bag or container is appropriate.

[¢]

For liquid waste, use a compatible, screw-cap container. Do not overfill.

The container should be labeled as "Non-Hazardous Pharmaceutical Waste for

[¢]

Incineration: Contains Doramectin Aglycone".

e Storage:

o Store the sealed waste container in a designated, secure area away from drains and
general laboratory traffic.

o Follow all institutional guidelines for the storage of non-hazardous waste awaiting
disposal.

e Disposal:

o Arrange for collection by your institution's environmental health and safety (EHS) office or
a licensed pharmaceutical waste disposal contractor.

o Ensure the waste is manifested for incineration. Under no circumstances should
Doramectin aglycone waste be disposed of down the drain or in regular landfill trash.[2]

Experimental Workflow for Disposal

The following diagram outlines the decision-making process and procedural flow for the proper
disposal of Doramectin aglycone waste in a laboratory setting.
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Caption: Workflow for the proper disposal of Doramectin aglycone waste.
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This guidance is intended to provide a clear and actionable plan for the safe handling and
disposal of Doramectin aglycone. By following these procedures, researchers can minimize
environmental impact and ensure a safe laboratory environment. Always consult your
institution's specific waste management policies and your local EHS office for additional
requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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